![molecular formula C13H19NO B1622431 2-(4-Methoxybenzyl)piperidine CAS No. 63587-60-0](/img/structure/B1622431.png)
2-(4-Methoxybenzyl)piperidine
Overview
Description
2-(4-Methoxybenzyl)piperidine, also known as 4-Methoxybenzylpiperidine, is a synthetic compound with a broad range of applications. It is a cyclic molecule composed of a piperidine ring with a 4-methoxybenzyl substituent. 4-Methoxybenzylpiperidine has been used in a variety of scientific research applications, including medicinal chemistry, organic synthesis, and drug design. In addition, it has been recently used as a building block for the synthesis of novel compounds with potential therapeutic applications.
Scientific Research Applications
Synthesis and Pharmacological Properties
- Sila-Analogues of σ Ligands : A study by Tacke et al. (2003) explored the synthesis and pharmacological properties of sila-analogues of σ ligands, including derivatives of 2-(4-Methoxybenzyl)piperidine. These compounds were found to have high affinity and selectivity for σ receptors, which are implicated in several central nervous system functions (Tacke et al., 2003).
Chemical Reactions and Modifications
- Reactions with Aliphatic Amines : Research by Blokhin et al. (1990) focused on the reactions of 4-methoxybenzylideneiminium salts, including those with 2-(4-Methoxyphenyl)piperidine, which led to various chemical transformations, indicating potential for synthetic applications in organic chemistry (Blokhin et al., 1990).
Applications in Disease Treatment
- Potential Anti-Alzheimer's Agents : Gupta et al. (2020) synthesized and evaluated N-benzylated derivatives of (pyrrolidin-2-one) / (imidazolidin-2-one), including compounds with this compound, for their potential as anti-Alzheimer's agents. The study highlighted their promising pharmacological profile compared to existing drugs like donepezil (Gupta et al., 2020).
- Antitubercular Activity : A study by Badiger and Khazi (2013) synthesized Mannich bases of imidazo[2,1-b][1,3,4]thiadiazoles, including this compound derivatives, and found them to have significant antitubercular activity against Mycobacterium tuberculosis (Badiger & Khazi, 2013).
Chemical and Physical Studies
- Oxidative Removal Studies : Yamaura et al. (1985) studied the oxidative removal of N-(4-methoxybenzyl) groups from piperazinediones, providing insights into the chemical behavior and stability of related compounds (Yamaura et al., 1985).
- Molecular Dynamic Simulation Studies : Kaya et al. (2016) investigated the corrosion inhibition properties of piperidine derivatives, including those with 2-(4-methoxybenzyl) substituents, through quantum chemical calculations and molecular dynamics simulations. This research indicates potential industrial applications in corrosion inhibition (Kaya et al., 2016).
Mechanism of Action
Target of Action
It is known that piperidine derivatives can interact with various biological targets . More research is needed to identify the specific targets of 2-(4-Methoxybenzyl)piperidine.
Mode of Action
It is known that piperidine derivatives can undergo various reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the molecular structure of the compound, which can potentially affect its interaction with its targets.
Biochemical Pathways
Piperidine derivatives are known to be involved in various biochemical processes . For instance, they can participate in the Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction
Result of Action
It is known that piperidine derivatives can have various biological effects, depending on their specific molecular structure and the nature of their interaction with their targets .
Biochemical Analysis
Biochemical Properties
Piperidine derivatives are known to interact with various enzymes and proteins . For instance, a series of 2-amino-4-(1-piperidine) pyridine derivatives have been designed as inhibitors for anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) .
Cellular Effects
Piperidine derivatives have been shown to have significant effects on various types of cells . For example, certain piperidine derivatives have been found to inhibit the growth of cancer cells .
Molecular Mechanism
Piperidine derivatives are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules and changes in gene expression .
Temporal Effects in Laboratory Settings
Piperidine derivatives are known to have long-term effects on cellular function .
Dosage Effects in Animal Models
Piperidine derivatives are known to have varying effects at different dosages .
Metabolic Pathways
Piperidine derivatives are known to interact with various enzymes and cofactors .
Transport and Distribution
Piperidine derivatives are known to interact with various transporters and binding proteins .
Subcellular Localization
Piperidine derivatives are known to be directed to specific compartments or organelles .
Properties
IUPAC Name |
2-[(4-methoxyphenyl)methyl]piperidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO/c1-15-13-7-5-11(6-8-13)10-12-4-2-3-9-14-12/h5-8,12,14H,2-4,9-10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HECDAPDSJDYLQQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC2CCCCN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00398237 | |
Record name | 2-(4-methoxybenzyl)piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00398237 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
63587-60-0 | |
Record name | 2-(4-methoxybenzyl)piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00398237 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-[(4-methoxyphenyl)methyl]piperidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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